Cas no 2138125-30-9 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one)

3-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one is a cyclohexanone derivative featuring a pyrazole substituent, which imparts unique reactivity and structural versatility. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmacologically active molecules or agrochemicals. The presence of both the pyrazole and cyclohexanone moieties allows for selective functionalization, enabling applications in heterocyclic synthesis. Its well-defined stereochemistry and stability under standard conditions make it suitable for controlled reactions. Researchers may value this compound for its modular framework, facilitating the development of novel derivatives with tailored properties.

3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one structure

2138125-30-9 structure

Product Name:3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one

CAS No:2138125-30-9

MF:C₁₂H₁₈N₂O

MW:206.284122943878

CID:6447975

PubChem ID:165844190

Update Time:2025-10-28

3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- 2138125-30-9
- 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one
- EN300-1158570
- Inchi： 1S/C12H18N2O/c1-8-4-5-11(15)7-12(8)14-10(3)6-9(2)13-14/h6,8,12H,4-5,7H2,1-3H3
- InChI Key： PYPZCFUNCZGBGA-UHFFFAOYSA-N
- SMILES： O=C1CCC(C)C(C1)N1C(C)=CC(C)=N1

Computed Properties

Exact Mass: 206.141913202g/mol
Monoisotopic Mass: 206.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 34.9Å²

3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1158570-0.05g	3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one	2138125-30-9	0.05g	$612.0	2023-06-08
Enamine	EN300-1158570-0.1g	3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one	2138125-30-9	0.1g	$640.0	2023-06-08
Enamine	EN300-1158570-0.25g	3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one	2138125-30-9	0.25g	$670.0	2023-06-08
Enamine	EN300-1158570-0.5g	3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one	2138125-30-9	0.5g	$699.0	2023-06-08
Enamine	EN300-1158570-1.0g	3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one	2138125-30-9	1g	$728.0	2023-06-08
Enamine	EN300-1158570-2.5g	3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one	2138125-30-9	2.5g	$1428.0	2023-06-08
Enamine	EN300-1158570-5.0g	3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one	2138125-30-9	5g	$2110.0	2023-06-08
Enamine	EN300-1158570-10.0g	3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one	2138125-30-9	10g	$3131.0	2023-06-08

3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one Related Literature

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Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one

Recent Advances in the Study of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one (CAS: 2138125-30-9)

The compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one (CAS: 2138125-30-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazole moiety fused with a cyclohexanone ring, exhibits unique structural properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one. A 2023 study published in the Journal of Medicinal Chemistry reported a novel, high-yield synthesis method using a one-pot condensation reaction, which significantly improved the efficiency of production. The study also highlighted the compound's stability under physiological conditions, making it suitable for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one exhibits moderate inhibitory effects on several kinase enzymes implicated in inflammatory and oncogenic pathways. Specifically, the compound showed promising activity against JAK2 and PI3K, suggesting its potential as a multi-targeted therapeutic agent. These findings were corroborated by molecular docking studies, which revealed strong binding interactions with the active sites of these kinases.

Further investigations into the pharmacokinetic properties of the compound have been conducted to assess its suitability for in vivo applications. A recent preclinical study in rodent models indicated favorable absorption and distribution profiles, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and bioavailability, which are currently the focus of ongoing research efforts.

The versatility of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one as a chemical scaffold has also been explored. Researchers have successfully derivatized the compound to create a library of analogs with enhanced biological activity and selectivity. These derivatives are being screened for potential applications in treating neurodegenerative diseases and metabolic disorders, among other conditions.

In conclusion, the compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one (CAS: 2138125-30-9) represents a promising avenue for drug discovery and development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further research. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential through targeted derivatization.